Cas no 2229306-20-9 (3-(5-chlorofuran-2-yl)oxyazetidine)
3-(5-chlorofuran-2-yl)oxyazetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-chlorofuran-2-yl)oxyazetidine
- EN300-1978928
- 2229306-20-9
- 3-[(5-chlorofuran-2-yl)oxy]azetidine
-
- Inchi: 1S/C7H8ClNO2/c8-6-1-2-7(11-6)10-5-3-9-4-5/h1-2,5,9H,3-4H2
- InChI Key: NWKRGAYWMSWSFW-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(O1)OC1CNC1
Computed Properties
- Exact Mass: 173.0243562g/mol
- Monoisotopic Mass: 173.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.4Ų
3-(5-chlorofuran-2-yl)oxyazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1978928-0.05g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 0.05g |
$1104.0 | 2023-09-16 | ||
| Enamine | EN300-1978928-0.1g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 0.1g |
$1157.0 | 2023-09-16 | ||
| Enamine | EN300-1978928-0.25g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 0.25g |
$1209.0 | 2023-09-16 | ||
| Enamine | EN300-1978928-0.5g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 0.5g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-1978928-1.0g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 1g |
$1315.0 | 2023-05-26 | ||
| Enamine | EN300-1978928-2.5g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 2.5g |
$2576.0 | 2023-09-16 | ||
| Enamine | EN300-1978928-5.0g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 5g |
$3812.0 | 2023-05-26 | ||
| Enamine | EN300-1978928-10.0g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 10g |
$5652.0 | 2023-05-26 | ||
| Enamine | EN300-1978928-1g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 1g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1978928-5g |
3-[(5-chlorofuran-2-yl)oxy]azetidine |
2229306-20-9 | 5g |
$3812.0 | 2023-09-16 |
3-(5-chlorofuran-2-yl)oxyazetidine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 3-(5-chlorofuran-2-yl)oxyazetidine
3-(5-Chlorofuran-2-yl)oxyazetidine: An Emerging Compound in the Field of Medicinal Chemistry
3-(5-Chlorofuran-2-yl)oxyazetidine (CAS No. 2229306-20-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of a 5-chlorofuran-2-yl substituent on the azetidine ring imparts additional stability and reactivity, making it an attractive candidate for drug development.
The synthesis of 3-(5-chlorofuran-2-yl)oxyazetidine has been extensively studied, with various methodologies reported in the literature. One of the most common approaches involves the reaction of 5-chlorofuran-2-carbaldehyde with azetidin-3-ol in the presence of a suitable catalyst. This method offers high yields and excellent regioselectivity, making it a preferred route for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, which minimize waste and reduce the use of hazardous reagents.
In terms of its biological activity, 3-(5-chlorofuran-2-yl)oxyazetidine has shown promising results in several preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that this compound may have antiviral properties, particularly against RNA viruses such as influenza and coronaviruses.
The pharmacokinetic properties of 3-(5-chlorofuran-2-yl)oxyazetidine have also been investigated to assess its suitability for therapeutic use. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations. Furthermore, its low toxicity and high selectivity towards specific biological targets make it a promising candidate for further clinical evaluation.
In the context of drug discovery and development, 3-(5-chlorofuran-2-yl)oxyazetidine represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive lead compound for optimizing through structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency and selectivity while minimizing adverse effects.
The potential applications of 3-(5-chlorofuran-2-yl)oxyazetidine extend beyond its use as a direct therapeutic agent. It can also serve as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting point to develop prodrugs that can improve drug delivery and bioavailability. Prodrugs are inactive derivatives that are converted into their active form within the body, often leading to improved pharmacological profiles.
In conclusion, 3-(5-chlorofuran-2-yl)oxyazetidine (CAS No. 2229306-20-9) is a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features, favorable biological activities, and versatile synthetic routes make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2229306-20-9 (3-(5-chlorofuran-2-yl)oxyazetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)